Cas no 1261603-84-2 (5-(difluoromethoxy)-2-fluorophenylmethanamine)

• Product Name: 5-(difluoromethoxy)-2-fluorophenylmethanamine
• CAS No: 1261603-84-2
• MF: C₈H₈F₃NO
• MW: 191.15043258667
• MDL: MFCD18394984
• CID: 4989111
• PubChem ID: 129915028
• Update Time: 2023-11-24

5-(difluoromethoxy)-2-fluorophenylmethanamine Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethoxy)-2-fluorobenzylamine
• 5-(difluoromethoxy)-2-fluorophenylmethanamine

• MDL： MFCD18394984
• Inchi： 1S/C8H8F3NO/c9-7-2-1-6(13-8(10)11)3-5(7)4-12/h1-3,8H,4,12H2
• InChI Key： YERMTYDCXXCMKH-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1CN)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 156
• XLogP3: 1.8
• Topological Polar Surface Area: 35.2